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Abstract
Lithium metaborate (LiBO₂) fusion is a powerful sample preparation technique essential for the

complete decomposition of complex inorganic matrices, particularly those resistant to acid

digestion.[1][2] This method transforms a solid sample into a homogeneous glass bead, which

can be analyzed directly by X-ray Fluorescence (XRF) or dissolved in dilute acid for analysis by

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry

(ICP-MS).[1][3] The success of this technique hinges on the careful selection of the sample-to-

flux ratio, a critical parameter that dictates the completeness of dissolution, analytical

sensitivity, and instrumental stability. This guide provides a comprehensive overview of the

principles governing flux selection, detailed protocols for fusion, and a framework for optimizing

the sample-to-flux ratio for various material types.

The Principle of Borate Fusion
Borate fusion operates on the principle of dissolving an oxidized sample within a molten borate

flux at high temperatures, typically between 950-1050°C.[1][4] This process overcomes the

limitations of acid digestion by effectively breaking down highly refractory minerals (e.g., zircon,
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chromite, silicates) and complex metal oxides.[1][5] The result is a homogenous solid solution

(a glass bead) that eliminates mineralogical and particle size effects, leading to superior

accuracy and precision in subsequent elemental analysis.[3][6]

The Chemistry of the Flux: Metaborate vs. Tetraborate
The choice of flux is dictated by the chemical nature of the sample matrix. The two primary

components of borate fluxes are lithium metaborate and lithium tetraborate, which act as a

basic and acidic flux, respectively.

Lithium Metaborate (LiBO₂): As a basic flux, lithium metaborate is highly effective at

dissolving acidic materials rich in silica and alumina, such as granites, clays, and refractory

silicates.[7][8] Its high reactivity efficiently depolymerizes the robust Si-O and Al-O bonds that

form the backbone of these minerals.[7]

Lithium Tetraborate (Li₂B₄O₇): As an acidic flux, lithium tetraborate is ideal for dissolving

basic materials like carbonates, cements, and samples with high concentrations of alkaline

earth oxides (e.g., CaO, MgO).[8][9]

In practice, mixtures of lithium metaborate and tetraborate are often used to create a

"universal" flux capable of decomposing a wide variety of materials.[6][10] The ratio of the two

borates can be adjusted to fine-tune the acidity of the melt for optimal dissolution.[8][10]
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Flux Composition
(Li₂B₄O₇ : LiBO₂)

Common Name /
Ratio

Primary
Applications &
Characteristics

Melting Point (°C)

0% : 100% Pure Metaborate

Highly acidic samples:

high-silica rocks,

aluminosilicates.[7]

~845

35.3% : 64.7% 12:22 Flux

Universal flux for

alumino-silicates, iron

ores, mineral sands,

cements.[6]

~825

50% : 50% 1:1 Mixture

General-purpose flux

for samples with

mixed acidic and

basic character.[4][7]

~870

66% : 34% 2:1 Mixture

General-purpose flux,

often used for mixed

geological materials.

[6][7]

N/A

100% : 0% Pure Tetraborate

Basic samples: high-

carbonate rocks

(limestone), cements,

metal oxides.[8][9]

~930

The Critical Role of the Sample-to-Flux Ratio
The ratio of the mass of the sample to the mass of the flux is arguably the most critical

parameter in a fusion protocol. An optimized ratio ensures complete sample dissolution while

minimizing analytical compromises.

Too Little Flux (Low Ratio): Insufficient flux will result in an incomplete attack on the sample

matrix. This is often visible as undissolved grains or opacity in the cooled glass bead, leading

to inaccurate and imprecise results.[8][11]
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Too Much Flux (High Ratio): While ensuring complete dissolution, an excessively high flux

ratio (high dilution) can be detrimental. For trace element analysis, it can dilute the analytes

below the instrument's detection limit. For ICP analysis, it increases the total dissolved solids

(TDS) in the final solution, which can lead to nebulizer blockage, signal drift, and accelerated

degradation of instrument components like the torch and cones.[12][13][14][15]

The ideal ratio is a balance between these extremes, determined by the sample's

characteristics and the analytical objective.

Recommended Starting Ratios
The following table provides recommended starting points for the sample-to-flux dilution ratio

for various common materials. These should be considered starting points, with further

optimization potentially required for particularly complex matrices.
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Sample Type
Typical Sample
Weight (g)

Typical Flux
Weight (g)

Recommended
Starting Ratio
(Sample:Flux)

Key
Consideration
s

Geological

Materials (Soils,

Sediments,

Rocks)

0.1 - 0.25 0.6 - 1.5 1:6 to 1:8

Use a mixed flux.

For highly

refractory

samples, a

higher ratio

(1:10) may be

needed.[1][16]

Cements,

Limestones
0.5 - 1.0 5.0 - 8.0 1:8 to 1:10

Use a flux with a

higher proportion

of lithium

tetraborate.[8]

[17]

Ores (Bauxite,

Iron,

Manganese)

0.1 - 0.2 1.0 - 2.0 1:10 to 1:20

Ores can be

highly variable

and refractory;

higher dilution is

often necessary.

[12][18]

Graphite &

Sulfides
0.25 2.0 1:8

Requires an

oxidizing

environment.

Lithium

metaborate can

decompose

graphite at

950°C.[19] High

sulfide content

may require a

different fusion

method (e.g.,

sodium

peroxide).[20]
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Metal Oxides

(Al₂O₃, TiO₂)
0.1 1.0 - 1.5 1:10 to 1:15

These are highly

refractory and

require a

significant

excess of flux.

Experimental Workflow and Decision Logic
The following diagrams illustrate the typical experimental workflow for lithium metaborate fusion

and a logical approach to selecting an appropriate sample-to-flux ratio.
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Sample Preparation

Fusion Process

Analysis

Receive Sample

Grind to <200 mesh
(<75 µm)

Dry at 105°C

Accurately Weigh
Sample and Flux

Thoroughly Mix in
Pt/Au Crucible

Fuse at 950-1050°C
for 15-30 min

Cool to Form
Glass Bead

Direct Analysis
(XRF)

Dissolve Bead in
Dilute Acid (e.g., 5% HNO₃)

Solution Analysis
(ICP-OES/MS)
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Start: Define Sample & Goal

What is the sample matrix?

Acidic / Silicate-Rich
(e.g., Granite, Soil)

Acidic

Basic / Carbonate-Rich
(e.g., Cement, Limestone)

Basic

Mixed / Unknown

Mixed

Start with 1:6 ratio
Use high Metaborate flux

(e.g., 66:34 LiT:LiM)

Start with 1:10 ratio
Use high Tetraborate flux

(e.g., 66:34 LiT:LiM or higher)

Start with 1:8 ratio
Use 50:50 mixed flux

What is the analytical goal?

Major Elements (>1%)

Majors

Trace Elements (<0.1%)

Traces

Lower ratio (e.g., 1:5) is acceptable
to maximize signal

Higher ratio (e.g., 1:10) may be needed
for refractory dissolution.

Balance against dilution effects.

Click to download full resolution via product page

Caption: Decision-making framework for selecting an initial sample-to-flux ratio.

General Purpose Lithium Metaborate Fusion
Protocol
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This protocol is suitable for a wide range of geological and industrial materials for subsequent

analysis by ICP-OES/MS.

Materials and Equipment
Flux: Lithium Metaborate (LiBO₂) or a mixture of Lithium Tetraborate and Metaborate (e.g.,

66:34 Li₂B₄O₇:LiBO₂).

Crucibles: 95% Platinum-5% Gold (Pt/Au) alloy. Graphite crucibles can be used but may

require special treatment and are consumed during fusion. [1][21]* Furnace: Muffle or

automated fusion furnace capable of maintaining 950-1050°C. [1]* Dissolution Vessels: 50

mL or 100 mL polypropylene or PTFE volumetric flasks or tubes.

Acids: High-purity nitric acid (HNO₃) or hydrochloric acid (HCl).

Reagents: Deionized water (18.2 MΩ·cm).

Equipment: Analytical balance (4 decimal places), vortex mixer, mechanical shaker, heat-

resistant gloves and tongs.

Step-by-Step Procedure
Sample and Flux Weighing: a. Label a clean Pt/Au crucible. b. Accurately weigh

approximately 0.2000 g of finely pulverized (<200 mesh) and dried sample into the crucible.

c. Add approximately 1.6000 g of the desired borate flux to the crucible (this achieves a 1:8

sample-to-flux ratio). d. Quality Control: Prepare a method blank (flux only) and at least one

Certified Reference Material (CRM) with a similar matrix for every batch of samples. [5]

Mixing: a. Thoroughly mix the sample and flux within the crucible using a platinum wire or by

securing a cap and using a vortex mixer. Homogeneous mixing is crucial to prevent

incomplete fusion. [8]

Fusion: a. Place the crucible in a furnace pre-heated to 1000°C. b. Fuse the mixture for 20-

30 minutes. [1]The fusion time begins once the flux is fully molten. c. During the fusion,

gently agitate the crucible 2-3 times (if using a manual furnace) to ensure the entire sample

interacts with the molten flux and to release trapped gases. Automated fusers perform this

step automatically.
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Cooling and Bead Formation: a. Remove the crucible from the furnace and place it on a

heat-resistant surface. b. Allow the molten bead to cool and solidify. A successful fusion will

yield a clear, bubble-free, homogeneous glass bead. [1]Any visible sample particles or

cloudiness indicates an incomplete fusion. [11]

Dissolution: a. Carefully place the cooled glass bead into a labeled 100 mL polypropylene

volumetric flask. b. Add approximately 80 mL of 5% (v/v) nitric acid. c. Place the flask on a

mechanical shaker or stir plate at a moderate speed. Dissolution may take 30-90 minutes.

Do not heat, as this can cause metaboric acid to precipitate. d. Once the bead is fully

dissolved, bring the solution to the final volume (100 mL) with 5% HNO₃. e. Cap the flask

and invert 20-30 times to ensure a homogeneous solution. The sample is now ready for

analysis.

Troubleshooting Common Fusion Problems
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Problem Potential Cause(s) Recommended Solution(s)

Incomplete Fusion (Opaque

bead, visible particles)

1. Insufficient flux (ratio too

low).2. Incorrect flux type for

the matrix.3. Fusion

temperature too low or time too

short.4. Poor mixing of sample

and flux.

1. Increase the sample-to-flux

ratio (e.g., from 1:8 to 1:10).2.

Adjust flux composition (e.g.,

more metaborate for acidic

samples).3. Increase

temperature by 50°C or extend

fusion time by 10 minutes.4.

Ensure thorough pre-mixing

before fusion.

Cracked or Shattered Bead

1. Cooling rate is too rapid.2.

Sample contains high levels of

certain metallic oxides.

1. Allow crucibles to cool more

slowly on a ceramic tile instead

of a metal block.2. Consider

adding a non-wetting agent

(e.g., lithium bromide) to the

flux, which can improve bead

integrity. [8][22]

Melt Sticks to Crucible

1. Crucible surface is

scratched or contaminated.2.

Absence of a non-

wetting/releasing agent.

1. Polish and thoroughly clean

crucibles before use.2. Use a

flux that contains an integrated

non-wetting agent or add one

separately. [22]

Precipitate in Acid Solution

1. SiO₂ content is very high,

and sample weight was too

large.2. Solution was heated

during dissolution.

1. For samples with >50%

SiO₂, consider reducing the

initial sample weight.<[19]br>2.

Avoid heating the acidic

solution; allow for longer

stirring/shaking time at room

temperature.
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Instrument Signal Drift (ICP)

1. High Total Dissolved Solids

(TDS) from the flux are

depositing on cones/nebulizer.

1. Dilute the final solution

further before analysis.2.

Optimize instrument

parameters and use

components designed for high-

TDS matrices. [12][15]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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